4,6-Dichloro-2H-indol-2-one
Overview
Description
4,6-Dichloro-2H-indol-2-one is a chemical compound with the linear formula C8H3CL2NO . It has a molecular weight of 202.04 . The IUPAC name for this compound is 4,6-dichloro-1,3-dihydro-2H-indol-2-one .
Molecular Structure Analysis
The InChI code for 4,6-Dichloro-2H-indol-2-one is 1S/C8H5Cl2NO/c9-4-1-6(10)5-3-8(12)11-7(5)2-4/h1-3,11-12H . This code provides a standard way to encode the compound’s molecular structure.Scientific Research Applications
Cancer Treatment
4,6-Dichloro-2H-indol-2-one derivatives have been studied for their potential in treating various types of cancer. These compounds can interfere with the proliferation of cancer cells and may induce apoptosis, which is the programmed cell death essential for stopping cancer cells from multiplying .
Antimicrobial Activity
Research has indicated that indole derivatives exhibit significant antimicrobial properties. This makes them valuable in the development of new antibiotics that can be used to combat resistant strains of bacteria .
Treatment of Disorders
Indole compounds, including 4,6-Dichloro-2H-indol-2-one, have been found to have therapeutic applications in treating different types of disorders in the human body, particularly those related to the nervous system .
Antiviral Agents
Indole derivatives have shown promise as antiviral agents. They have been reported to inhibit the replication of various viruses, including influenza and Coxsackie B4 virus, which suggests potential use in treating viral infections .
Anti-HIV Activity
Some indole derivatives have been synthesized and screened for their activity against HIV-1 and HIV-2 strains. These compounds could potentially be developed into anti-HIV medications .
Antioxidant Properties
The antioxidant properties of indole derivatives make them candidates for inclusion in drugs aimed at combating oxidative stress, which is implicated in many diseases, including neurodegenerative disorders .
Mechanism of Action
Target of Action
It is known that indole derivatives, to which 4,6-dichloro-2h-indol-2-one belongs, bind with high affinity to multiple receptors , suggesting a broad spectrum of potential targets.
Mode of Action
Indole derivatives are known to interact with their targets, leading to various biological effects
Biochemical Pathways
Indole derivatives are known to possess various biological activities, suggesting they may affect multiple pathways . The downstream effects of these interactions would depend on the specific targets and pathways involved.
Result of Action
Given the biological activities associated with indole derivatives , it can be inferred that 4,6-Dichloro-2H-indol-2-one may have significant effects at the molecular and cellular levels.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4,6-Dichloro-2H-indol-2-one Factors such as pH, temperature, and the presence of other molecules could potentially affect the compound’s activity
properties
IUPAC Name |
4,6-dichloroindol-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3Cl2NO/c9-4-1-6(10)5-3-8(12)11-7(5)2-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFKJBFZROQHSQY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=CC(=O)N=C21)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30856198 | |
Record name | 4,6-Dichloro-2H-indol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30856198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dichloro-2H-indol-2-one | |
CAS RN |
1082041-83-5 | |
Record name | 4,6-Dichloro-2H-indol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30856198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.